Cas no 208647-73-8 (NH2-PEG2-methyl acetate hydrochloride)

• Product Name: NH2-PEG2-methyl acetate hydrochloride
• CAS No: 208647-73-8
• MF: C₇H₁₆ClNO₄
• MW: 213.659241676331
• CID: 6421559
• PubChem ID: 132145168
• Update Time: 2026-03-11

NH2-PEG2-methyl acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• NH2-PEG2-methyl acetate hydrochloride
• Acetic acid, 2-[2-(2-aminoethoxy)ethoxy]-, methyl ester, hydrochloride (1:1)
• Acetic acid, 2-[2-(2-aminoethoxy)ethoxy]-, methyl ester, hydrochloride
• NH2-PEG2-methyl acetate (hydrochloride)
• Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate hydrochloride
• HY-W096162A
• CS-0694663
• 208647-73-8
• SCHEMBL19617019
• G66448
• DA-56152

• Inchi： 1S/C7H15NO4.ClH/c1-10-7(9)6-12-5-4-11-3-2-8;/h2-6,8H2,1H3;1H
• InChI Key： LJGPEQCMODSTPF-UHFFFAOYSA-N
• SMILES： C(COCCN)OCC(=O)OC.Cl

Computed Properties

• Exact Mass: 213.0767857g/mol
• Monoisotopic Mass: 213.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on NH2-PEG2-methyl acetate hydrochloride

Recent Advances in the Application of 208647-73-8 and NH2-PEG2-methyl acetate hydrochloride in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 208647-73-8 and the product NH2-PEG2-methyl acetate hydrochloride have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in drug development, particularly in the design of novel therapeutic agents and drug delivery systems. This research brief synthesizes the latest findings and applications of these compounds, highlighting their roles in advancing biomedical science.

208647-73-8, a compound with a unique chemical structure, has been investigated for its potential as a building block in the synthesis of complex molecules. Recent studies have explored its utility in creating inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized 208647-73-8 to develop inhibitors of kinases that play critical roles in cancer progression. The compound's versatility and reactivity make it a valuable tool in medicinal chemistry.

NH2-PEG2-methyl acetate hydrochloride, a polyethylene glycol (PEG) derivative, has emerged as a crucial component in drug delivery systems. Its hydrophilic properties and biocompatibility enhance the solubility and stability of conjugated drugs, thereby improving their pharmacokinetic profiles. Recent research has demonstrated its effectiveness in modifying therapeutic peptides and proteins, reducing immunogenicity and prolonging circulation time in vivo. These advancements underscore its potential in the development of next-generation biologics.

One notable study published in 2023 investigated the use of NH2-PEG2-methyl acetate hydrochloride in the conjugation of anticancer drugs. The results indicated a significant reduction in off-target effects and an increase in tumor-specific drug accumulation. This approach not only enhances therapeutic efficacy but also minimizes adverse side effects, marking a substantial improvement over traditional chemotherapy methods.

In addition to drug delivery, 208647-73-8 has been employed in the synthesis of fluorescent probes for bioimaging. These probes enable real-time visualization of cellular processes, providing insights into disease mechanisms at the molecular level. Such applications are invaluable in both basic research and clinical diagnostics, offering new avenues for early disease detection and monitoring.

The combination of 208647-73-8 and NH2-PEG2-methyl acetate hydrochloride has also been explored in the development of targeted therapies. By leveraging the chemical properties of both compounds, researchers have created multifunctional nanoparticles capable of delivering drugs to specific tissues or cells. This targeted approach holds promise for treating complex diseases such as cancer and neurodegenerative disorders, where precision medicine is paramount.

Despite these advancements, challenges remain in the large-scale production and clinical translation of these compounds. Issues such as batch-to-batch variability and regulatory hurdles must be addressed to fully realize their potential. Ongoing research aims to optimize synthesis protocols and establish standardized quality control measures to facilitate their widespread adoption in the pharmaceutical industry.

In conclusion, the compounds 208647-73-8 and NH2-PEG2-methyl acetate hydrochloride represent significant innovations in chemical biology and pharmaceutical research. Their applications in drug development, bioimaging, and targeted therapy highlight their versatility and potential to transform modern medicine. Continued exploration of these molecules is expected to yield further breakthroughs, paving the way for more effective and safer therapeutic options.